Cas no 1007579-74-9 (4-(3-formylphenyl)benzamide)

• Product Name: 4-(3-formylphenyl)benzamide
• CAS No: 1007579-74-9
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 6009234
• PubChem ID: 58276670
• Update Time: 2025-06-09

4-(3-formylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-formylphenyl)benzamide
• 1007579-74-9
• EN300-1585758
• SCHEMBL12607522

• Inchi： 1S/C14H11NO2/c15-14(17)12-6-4-11(5-7-12)13-3-1-2-10(8-13)9-16/h1-9H,(H2,15,17)
• InChI Key： SIWNDHKBJYKGTI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC=C(C=O)C=1)N

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-formylphenyl)benzamide

Comprehensive Overview of 4-(3-formylphenyl)benzamide (CAS No. 1007579-74-9): Properties, Applications, and Research Insights

4-(3-formylphenyl)benzamide (CAS No. 1007579-74-9) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This benzamide derivative features a unique molecular structure combining a formylphenyl group with a benzamide core, making it a versatile intermediate for synthetic applications. With the rise of targeted drug discovery and small-molecule therapeutics, researchers are increasingly exploring compounds like 4-(3-formylphenyl)benzamide for their potential in modulating biological pathways.

The compound’s CAS registry number (1007579-74-9) ensures precise identification in global chemical databases, addressing common search queries such as "4-(3-formylphenyl)benzamide supplier" or "CAS 1007579-74-9 specifications". Its aldehyde-functionalized aromatic system enables diverse reactions, including condensation and nucleophilic additions, which are critical for developing fluorescent probes or bioconjugates. Recent studies highlight its utility in covalent inhibitor design, a trending topic in cancer research and kinase targeting.

From a synthetic chemistry perspective, 4-(3-formylphenyl)benzamide serves as a precursor for Schiff base ligands, which are pivotal in coordination chemistry and catalysis. Its high purity grade (>98%) is often requested in custom synthesis inquiries, reflecting demand from pharmaceutical R&D teams. Analytical data, including HPLC and NMR spectra, confirm its structural integrity, a key concern for researchers validating structure-activity relationships (SAR).

Environmental and safety profiles of 4-(3-formylphenyl)benzamide align with green chemistry principles, as it avoids heavy metals or persistent organic pollutants (POPs). This aligns with industry searches for sustainable intermediates. Storage recommendations typically suggest anhydrous conditions to preserve its formyl group reactivity, a detail frequently queried in handling protocols.

In the context of intellectual property, patents referencing CAS 1007579-74-9 often involve heterocyclic compound libraries or enzyme inhibitors. This connects to trending searches like "benzamide-based drug candidates 2024". The compound’s molecular weight (239.24 g/mol) and logP value (~2.1) further support its drug-likeness in medicinal chemistry workflows.

Future directions for 4-(3-formylphenyl)benzamide may include photoaffinity labeling applications or proteolysis-targeting chimera (PROTAC) development, areas dominating bioconjugation literature. Its compatibility with click chemistry reactions also positions it as a candidate for bioorthogonal labeling—a hotspot in cell imaging technologies.